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Compound Name: (Rac)-Folic acid-13C5,15N

Cat. No.: B12056928

Get Quote

(Rac)-Folic acid-13C5,15N is a stable isotope-labeled form of folic acid, a crucial B vitamin.

This technical guide provides an in-depth overview of its core applications, particularly for

researchers, scientists, and drug development professionals. The inclusion of five Carbon-13

(¹³C) atoms and one Nitrogen-15 (¹⁵N) atom in its structure makes it an invaluable tool in

quantitative analytical chemistry and metabolic research.

Core Applications in Research and Drug
Development
The primary application of (Rac)-Folic acid-13C5,15N is as an internal standard in stable

isotope dilution assays (SIDA) for the highly accurate quantification of folic acid and its various

forms (vitamers) in complex biological matrices.[1][2] This technique is predominantly coupled

with liquid chromatography-tandem mass spectrometry (LC-MS/MS), a powerful analytical

method for detecting and quantifying compounds with high specificity and sensitivity.[3][4][5]

The use of a stable isotope-labeled internal standard like (Rac)-Folic acid-13C5,15N is critical

for correcting for analyte loss during sample preparation and for variations in instrument

response, thereby ensuring the precision and accuracy of the quantitative results.[6] This is
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particularly important in clinical research and drug development for monitoring folate levels,

which can be indicative of various physiological and pathological states.

Furthermore, (Rac)-Folic acid-13C5,15N can be employed as a tracer in metabolic studies to

investigate the intricate pathways of folate metabolism, collectively known as one-carbon

metabolism.[1] By tracking the labeled folic acid and its metabolites, researchers can gain

insights into the kinetics and flux of these essential biochemical reactions.

Quantitative Data
The following table summarizes the available quantitative data for (Rac)-Folic acid-13C5,15N.

Property Value Reference

Chemical Formula ¹³C₅C₁₄H₁₉¹⁵NN₆O₆

Molecular Weight 447.35 g/mol

Isotopic Purity ≥98 atom % ¹³C, ¹⁵N [7]

Chemical Purity ≥95% [7]

Experimental Protocols
While a specific protocol detailing the use of (Rac)-Folic acid-13C5,15N was not available in

the reviewed literature, the following is a representative and detailed experimental protocol for

the quantification of folic acid in human serum using a closely related stable isotope-labeled

internal standard, ¹³C₅-Folic Acid, by LC-MS/MS. This protocol can be readily adapted for the

use of (Rac)-Folic acid-13C5,15N by adjusting the mass-to-charge ratio settings on the mass

spectrometer to detect the ¹³C₅,¹⁵N-labeled internal standard.

Protocol: Quantification of Folic Acid in Human Serum
using Stable Isotope Dilution LC-MS/MS
This protocol is adapted from a method for the analysis of multiple folate vitamers in human

serum.[4][5]

1. Materials and Reagents:
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(Rac)-Folic acid-13C5,15N (Internal Standard)

Folic Acid (unlabeled analytical standard)

Human Serum Samples

Ammonium Formate

Ascorbic Acid

Formic Acid

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Standard laboratory equipment (vortex mixer, centrifuge, etc.)

2. Preparation of Standard and Internal Standard Solutions:

Prepare a stock solution of unlabeled folic acid in a suitable solvent (e.g., 0.1 M NaOH) and

further dilute with a stabilizing solution (e.g., water containing 1 g/L ascorbic acid) to create a

series of calibration standards.

Prepare a stock solution of (Rac)-Folic acid-13C5,15N in a similar manner to be used as the

internal standard working solution.

3. Sample Preparation (Solid Phase Extraction):

To 200 µL of serum sample, calibrator, or quality control sample in a microcentrifuge tube,

add a known amount (e.g., 20 µL) of the (Rac)-Folic acid-13C5,15N internal standard

solution. Vortex briefly.[4]
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Add 400 µL of SPE sample buffer (e.g., 10 g/L ammonium formate and 1 g/L ascorbic acid in

water, pH 3.2) and 200 µL of water. Vortex for 1 minute and centrifuge at 13,000 rpm for 10

minutes.[4]

Condition a C18 SPE cartridge with methanol followed by the SPE sample buffer.

Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

Wash the cartridge with a wash buffer (e.g., 0.5 g/L ammonium formate and 0.05 g/L

ascorbic acid in water, pH 3.4).[4]

Elute the folates from the cartridge using an elution solution (e.g., a mixture of acetonitrile,

methanol, acetic acid, and ascorbic acid).[4]

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the dried extract in a suitable volume (e.g., 200 µL) of the initial mobile phase

for LC-MS/MS analysis.[4]

4. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: C18 analytical column (e.g., 100 x 2.1 mm, 2.6 µm).[4]

Mobile Phase A: 0.5% Acetic Acid in water.[4]

Mobile Phase B: Acetonitrile/Methanol mixture.[4]

Gradient: A suitable gradient to separate folic acid from other matrix components.

Flow Rate: 0.35 mL/min.[4]

Injection Volume: 10 µL.[4]

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive or negative mode.
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Detection Mode: Selected Reaction Monitoring (SRM).

SRM Transitions:

Folic Acid (unlabeled): Monitor the specific precursor-to-product ion transition.

(Rac)-Folic acid-13C5,15N (internal standard): Monitor the specific precursor-to-

product ion transition, which will have a higher mass-to-charge ratio due to the isotopic

labels.

5. Data Analysis:

Quantify the concentration of folic acid in the samples by calculating the peak area ratio of

the unlabeled folic acid to the (Rac)-Folic acid-13C5,15N internal standard and comparing it

to the calibration curve generated from the analytical standards.

Signaling Pathways and Logical Relationships
(Rac)-Folic acid-13C5,15N is used to study the Folate-Mediated One-Carbon Metabolism

pathway. This intricate network of biochemical reactions is fundamental for the synthesis of

nucleotides (the building blocks of DNA and RNA) and for the methylation of various

biomolecules, which plays a crucial role in epigenetic regulation.

The following diagram, generated using Graphviz (DOT language), illustrates a simplified

overview of the central role of folic acid in this pathway.
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Folate-Mediated One-Carbon Metabolism Pathway.

Experimental Workflow for Quantitative Analysis
The following diagram illustrates the general workflow for the quantitative analysis of folic acid

in a biological sample using (Rac)-Folic acid-13C5,15N as an internal standard.
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Workflow for Quantitative Analysis using (Rac)-Folic acid-13C5,15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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